4-Methoxy-2,5-dimethylbenzaldehyde
Overview
Description
4-Methoxy-2,5-dimethylbenzaldehyde, also known as 4-Methoxy-2,5-dimethylbenzal, is an aromatic aldehyde that is used in a variety of applications. It is a colorless and odorless liquid that is insoluble in water and miscible in organic solvents. This compound is a versatile molecule that can be used in synthesis, scientific research, and more.
Scientific Research Applications
Synthesis and Chemical Reactions
- Regioselective Reductive Alkylation : 4-Methoxy-2,5-dimethylbenzaldehyde plays a role in the regioselective reductive alkylation of 3,4,5-trimethoxybenzaldehyde dimethylacetal, a process that is a key step in synthesizing 2,5-dialkyl-1,3-dimethoxybenzenes (Azzena et al., 1990).
- Pyrolytic Approaches : This chemical is involved in the synthesis of 2-Hydroxy-7-methoxy-5-methyl-1-naphthoic Acid, an important intercalating moiety of enediyne and other antibiotics (Brown et al., 1995).
Crystallography and Structural Analysis
- Crystal Structures and Hirshfeld Surfaces : The compound features in studies examining the crystal structures of methoxybenzaldehyde oxime derivatives, contributing to understanding different conformations and hydrogen-bonding patterns (Gomes et al., 2018).
Safety and Hazards
The safety data sheet for 4-Methoxy-2,5-dimethylbenzaldehyde indicates that it may cause skin irritation and serious eye irritation . It is harmful if inhaled and may cause respiratory irritation . It may also damage fertility or the unborn child . It is toxic to aquatic life with long-lasting effects .
Mechanism of Action
Target of Action
Aldehydes and ketones, which include 4-methoxy-2,5-dimethylbenzaldehyde, can react with hydroxylamine to form oximes or hydrazine to form hydrazones . These reactions involve the carbonyl group present in the aldehyde structure.
Mode of Action
In the reaction of aldehydes and ketones with hydroxylamine or hydrazine, the oxygen atom acts as a nucleophile in competition with nitrogen. The reaction with oxygen leads to the reversible formation of a hemiketal, while the reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
The formation of oximes and hydrazones from the reaction of aldehydes and ketones with hydroxylamine or hydrazine is a known biochemical process .
Result of Action
The result of the action of this compound involves the formation of oximes and hydrazones through the reaction of the aldehyde group with hydroxylamine or hydrazine
Action Environment
The reaction of aldehydes and ketones with hydroxylamine or hydrazine to form oximes and hydrazones is known to be influenced by factors such as temperature and ph .
Biochemical Analysis
Biochemical Properties
4-Methoxy-2,5-dimethylbenzaldehyde plays a significant role in biochemical reactions, particularly in the formation of oximes and hydrazones. It interacts with hydroxylamine to form oximes and with hydrazine to form hydrazones . These reactions are crucial in the synthesis of various organic compounds. Additionally, this compound can undergo free radical bromination, nucleophilic substitution, and oxidation reactions . These interactions highlight its versatility in biochemical processes.
Cellular Effects
This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular proteins and enzymes can lead to changes in cell function. For instance, it may modulate the activity of enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux within the cell .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It can form reversible hemiketals with oxygen and irreversible oximes with nitrogen . These interactions can lead to enzyme inhibition or activation, depending on the specific biochemical context. The compound’s ability to form stable adducts with biomolecules is a key aspect of its molecular mechanism.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Over time, this compound may undergo oxidation or other chemical transformations, which can influence its long-term effects on cellular function . In vitro and in vivo studies have shown that the compound’s activity can vary depending on the experimental conditions and duration of exposure.
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At low doses, the compound may exhibit beneficial effects, such as modulating enzyme activity or influencing metabolic pathways. At high doses, it can cause toxic or adverse effects . Studies have shown that there is a threshold beyond which the compound’s toxicity becomes apparent, highlighting the importance of dosage control in experimental settings.
Metabolic Pathways
This compound is involved in various metabolic pathways. It can undergo oxidation and reduction reactions, particularly at the benzylic position . These reactions are facilitated by enzymes such as cytochrome P450 oxidases, which play a crucial role in the compound’s metabolism. The interaction of this compound with these enzymes can affect the levels of metabolites and the overall metabolic flux within the cell.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in different cellular compartments . Understanding the transport mechanisms is essential for elucidating the compound’s effects on cellular function and its potential therapeutic applications.
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It can be directed to particular compartments or organelles through targeting signals or post-translational modifications . The compound’s localization can affect its activity and function, as it may interact with different biomolecules depending on its subcellular distribution.
Properties
IUPAC Name |
4-methoxy-2,5-dimethylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-7-5-10(12-3)8(2)4-9(7)6-11/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHULTSMPDXSLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10217788 | |
Record name | 2,5-Dimethyl-p-anisaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10217788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6745-75-1 | |
Record name | 4-Methoxy-2,5-dimethylbenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6745-75-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Dimethyl-p-anisaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006745751 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-Dimethyl-p-anisaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10217788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dimethyl-p-anisaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.098 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,5-DIMETHYL-P-ANISALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C66CY2ZU4X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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